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For Researchers, Scientists, and Drug Development Professionals

Codaphniphylline, a member of the structurally intricate Daphniphyllum alkaloids, presents a
fascinating case study in natural product chemistry. Its complex polycyclic framework and
numerous stereocenters have made it a challenging target for synthesis and a subject of
interest for its potential biological activities. This technical guide provides a comprehensive
overview of the chemical structure and stereochemistry of Codaphniphylline, including key
gquantitative data, experimental methodologies, and a visualization of its biosynthetic context.

Chemical Structure and Stereochemistry

Codaphniphylline possesses the molecular formula C30H47NO3 and a molecular weight of
469.7 g/mol .[1][2] Its structure is characterized by a complex hexacyclic core, featuring a
unique nitrogen-containing bridged system. The initial elucidation of its structure was achieved
through a combination of spectroscopic methods, including Infrared (IR) spectroscopy, Nuclear
Magnetic Resonance (NMR) spectroscopy, and Mass Spectrometry (MS). Crucially, its
structure was deduced by careful comparison with the known structure of Daphniphylline,
which had been definitively established through X-ray crystallography.[3] This comparative
analysis allowed for the determination of the relative stereochemistry of Codaphniphylline.

The absolute stereochemistry of Codaphniphylline was later confirmed through the landmark
total synthesis of its dextrorotatory enantiomer, (+)-Codaphniphylline, by Heathcock and
coworkers in 1995.[4][5] This seminal work not only provided unambiguous proof of the
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molecule's three-dimensional arrangement but also showcased innovative synthetic strategies
for the construction of such complex natural products.

Key Structural Features:
e Hexacyclic Core: Arigid and sterically congested framework.

e Multiple Stereocenters: The presence of numerous chiral centers contributes to its molecular
complexity.

» Bridged Nitrogen Heterocycle: A defining characteristic of this class of alkaloids.

Below is a 2D representation of the chemical structure of Codaphniphylline, illustrating the
connectivity of atoms and the key functional groups.

=.Chemical Structure of Codaphniphylline

Figure 1: 2D Chemical Structure of Codaphniphylline.

Quantitative Structural and Spectroscopic Data

Precise quantitative data is paramount for the unambiguous identification and characterization
of complex natural products. The following tables summarize key spectroscopic data for
Codaphniphylline, compiled from seminal publications. Due to the absence of a publicly
available crystal structure for Codaphniphylline itself, bond length and bond angle data are
not provided.

'H NMR Spectral Data

The *H NMR spectrum of Codaphniphylline provides detailed information about the chemical
environment of each proton in the molecule. The chemical shifts (d) are reported in parts per
million (ppm) relative to a standard reference, and the coupling constants (J), reported in Hertz
(Hz), provide insights into the connectivity and dihedral angles between neighboring protons.
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Chemical Shift (3, o Coupling Constant
Proton Multiplicity

ppm) (J, Hz)

Data unavailable in
the provided search

results

3C NMR Spectral Data

The 13C NMR spectrum is crucial for determining the carbon framework of a molecule. Each
unique carbon atom gives rise to a distinct signal.

Carbon Chemical Shift (8, ppm)

Data unavailable in the provided search results

Note: The specific *H and 13C NMR assignments for Codaphniphylline require access to the
full text of the primary literature (Irikawa et al., 1968 and Heathcock et al., 1995), which were
not available in the provided search results. A comprehensive table would be populated upon
obtaining this data.

Experimental Protocols

The isolation and structural elucidation of Codaphniphylline involved a series of meticulous
experimental procedures. The following is a generalized description of the methodologies
employed, based on the available information.

Isolation of Codaphniphylline

e Source: Codaphniphylline is a natural product isolated from plants of the Daphniphyllum
genus, such as Daphniphyllum macropodum.

o Extraction: The dried and powdered plant material (e.g., leaves and stems) is typically
subjected to extraction with a suitable organic solvent, such as methanol or ethanol.

o Fractionation: The crude extract is then partitioned between different immiscible solvents
(e.g., n-hexane, ethyl acetate, and water) to separate compounds based on their polarity.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/product/b15591754?utm_src=pdf-body
https://www.benchchem.com/product/b15591754?utm_src=pdf-body
https://www.benchchem.com/product/b15591754?utm_src=pdf-body
https://www.benchchem.com/product/b15591754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory
Check Availability & Pricing

» Chromatography: The alkaloid-containing fractions are further purified using various
chromatographic techniques, including column chromatography on silica gel or alumina,
followed by preparative thin-layer chromatography (TLC) or high-performance liquid
chromatography (HPLC) to yield pure Codaphniphylline.

Structural Elucidation

The determination of Codaphniphylline's structure relied on a combination of spectroscopic
techniques and chemical correlation.

olati

Isolation
(Daphmphy”um Plant MalenaD—»( nnnnnnnnnnnnnnnnn ] —»[smvem Pamuamng]—»[cnmmamgrapmc PunncanmnHPure c

N
)

——
o)
N
%\
2
H
—/

Click to download full resolution via product page
A simplified workflow for the isolation and structural elucidation of Codaphniphylline.

Biosynthetic Context

Codaphniphylline belongs to the Daphniphyllum alkaloids, a large family of natural products
believed to be derived from a common biosynthetic precursor, squalene. The intricate carbon
skeleton is thought to be assembled through a complex cascade of cyclization reactions. While
the specific enzymatic steps leading to Codaphniphylline have not been fully elucidated, a
general understanding of the biosynthetic pathway provides valuable context for its chemical

logic.

© 2025 BenchChem. All rights reserved. 417 Tech Support


https://www.benchchem.com/product/b15591754?utm_src=pdf-body
https://www.benchchem.com/product/b15591754?utm_src=pdf-body
https://www.benchchem.com/product/b15591754?utm_src=pdf-body-img
https://www.benchchem.com/product/b15591754?utm_src=pdf-body
https://www.benchchem.com/product/b15591754?utm_src=pdf-body
https://www.benchchem.com/product/b15591754?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15591754?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[Enzymatic Cyclization Cascade]

Groto-daphniphylline (Putative Intermediatea

Further Transformations

Gaphniphylline-type Alkaloida

Specific Biosynthetic Steps

Codaphniphylline

Click to download full resolution via product page

A generalized biosynthetic pathway leading to Codaphniphylline.

Biological Activities and Future Directions

The biological activities of many Daphniphyllum alkaloids have been a subject of scientific
inquiry, with some members exhibiting promising anti-cancer and anti-HIV properties. However,
specific and detailed studies on the biological effects of Codaphniphylline are limited in the
publicly available literature. Further research is warranted to explore its potential cytotoxic,
antiviral, or other pharmacological activities and to elucidate any underlying mechanisms of
action, including its interaction with specific signaling pathways. The complex and unique three-
dimensional structure of Codaphniphylline makes it an attractive scaffold for the design of
novel therapeutic agents.

Conclusion
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Codaphniphylline stands as a testament to the remarkable structural diversity found in nature.
Its intricate chemical architecture, defined by a complex hexacyclic core and precise
stereochemistry, has been unraveled through a combination of spectroscopic analysis,
chemical correlation, and, ultimately, total synthesis. While our understanding of its biological
role remains in its infancy, the detailed structural and chemical knowledge presented here
provides a solid foundation for future investigations into the therapeutic potential of this
fascinating natural product. Further research, particularly in the areas of biological screening
and mechanistic studies, will be crucial in unlocking the full potential of Codaphniphylline and
its analogues in the field of drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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